![molecular formula C6H17GdO10 B093015 Gadolinium(3+);triacetate;tetrahydrate CAS No. 15280-53-2](/img/structure/B93015.png)
Gadolinium(3+);triacetate;tetrahydrate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Gadolinium(III) triacetate tetrahydrate (GTA) is an inorganic compound composed of gadolinium, an element of the lanthanide series, and triacetate anions in a tetrahydrate form. GTA is a versatile compound with a range of applications in research, medical, and industrial settings. It is used in the production of high-temperature superconductors, as a contrast agent in medical imaging and diagnosis, and as a reagent in chemical synthesis.
Scientific Research Applications
MRI Contrast Enhancement
Gadolinium-based complexes, such as Gd(DOTA) and its analogues, are utilized as contrast agents in MRI to improve the visualization of internal structures. Gd(DOTA) has been identified as a stable alternative to Gd(DTPA), offering enhanced serum stability and superior imaging capabilities for detecting tumors in athymic mice (M. Magerstädt et al., 1986). The rate of formation and stability of these complexes can be influenced by the basicity and rigidity of the ligands involved, as demonstrated in the synthesis of macrocyclic polyamino carboxylate complexes of gadolinium (Krishan Kumar & M. Tweedle, 1993).
pH-responsive MRI Agents
Gadolinium(III) chelates with specific pendant arms have been developed to create pH-responsive MRI contrast agents. These agents exhibit changes in water relaxivity with pH, which can be leveraged for more targeted and responsive imaging applications (M. Woods et al., 2004).
Structural Analysis
The synthesis and crystal structure analysis of gadolinium complexes, such as potassium triaqua(ethylenediamine-tetraacetate)gadolinium(III) pentahydrate, provide insights into the coordination chemistry of gadolinium and its potential for various applications including imaging and therapy (Yang Chuna, 2002).
Relaxivity Properties and Conjugation
Studies on gadolinium triacetic monoamide DOTA derivatives explore their relaxivity properties and potential for conjugation with proteins or particles, which could enhance their application in targeted MRI contrast agents (David Thonon et al., 2007).
Clearance and Safety Studies
Research on the clearance of gadolinium-based agents, such as liposomal encapsulated Gd3+ complexes, is crucial for understanding their safety profile and ensuring their rapid and complete excretion to minimize toxicity (E. Unger et al., 1991).
Safety and Hazards
Gadolinium(3+);triacetate;tetrahydrate may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid ingestion and inhalation, avoid dust formation, and avoid contact with eyes, skin, or clothing . Protective equipment such as gloves, protective clothing, eye protection, and face protection should be worn .
Properties
IUPAC Name |
gadolinium(3+);triacetate;tetrahydrate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C2H4O2.Gd.4H2O/c3*1-2(3)4;;;;;/h3*1H3,(H,3,4);;4*1H2/q;;;+3;;;;/p-3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPKMIURLGRBLPQ-UHFFFAOYSA-K |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)[O-].CC(=O)[O-].CC(=O)[O-].O.O.O.O.[Gd+3] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H17GdO10 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10633449 |
Source
|
Record name | Gadolinium acetate--water (1/3/4) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10633449 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
406.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
15280-53-2 |
Source
|
Record name | Gadolinium acetate--water (1/3/4) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10633449 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.